Cas no 2171280-87-6 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171280-87-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6165594
• PubChem ID: 165810223
• Update Time: 2025-05-19

(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• EN300-1518594
• (2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3,3-dimethylbutanoic acid
• 2171280-87-6

• Inchi： 1S/C27H27N3O5/c1-27(2,3)23(25(32)33)30-24(31)22-13-12-16(14-28-22)29-26(34)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-14,21,23H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t23-/m0/s1
• InChI Key： ZACAHKWELAQCSD-QHCPKHFHSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid

Chemical Profile of (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic Acid

The compound (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid is a complex organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. Its CAS number, 2171280-87-6, uniquely identifies it within the chemical database, ensuring precise referencing in scientific literature and regulatory documents. This molecule is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a chiral center at the second carbon atom of the butanoic acid backbone.

The Fmoc group, represented by {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems. The pyridine ring, specifically at the 5-position of the pyridin-2-yl group, introduces aromaticity and potential hydrogen bonding capabilities, which could influence the compound's solubility and bioavailability. The formamido group attached to the pyridine ring further enhances the molecule's functional diversity, potentially enabling interactions with biological targets such as enzymes or receptors.

The stereochemistry at the second carbon atom of the butanoic acid backbone is critical to the compound's properties. The (R)-configuration indicates that this molecule has chirality, which is often essential for biological activity due to its interaction with specific enantiomeric receptors. The two methyl groups attached to the third carbon atom of the butanoic acid backbone provide steric bulk, which could influence both the molecule's stability and its ability to fit into specific binding pockets within target proteins.

Recent studies have highlighted the importance of such complex molecules in drug discovery. For instance, compounds with Fmoc groups have been explored for their potential as prodrugs or as components in targeted drug delivery systems. The combination of an Fmoc group with a pyridine-based structure has shown promise in modulating enzyme activity, particularly in kinase inhibitors. Additionally, the chiral center in this compound aligns with current trends in asymmetric synthesis, where enantioselective approaches are increasingly used to produce biologically active compounds with high precision.

In terms of synthesis, this compound likely involves multi-step processes that include coupling reactions and stereochemical control. The use of Fmoc protection during peptide synthesis suggests that similar strategies may be employed here. Advanced techniques such as microwave-assisted synthesis or catalytic asymmetric methods could be utilized to enhance yield and stereoselectivity. These methods are consistent with modern organic chemistry practices aimed at producing complex molecules efficiently.

From a pharmacological perspective, this compound's structure suggests potential applications as a modulator of cellular signaling pathways. The presence of an Fmoc group may allow for controlled release mechanisms or selective targeting of specific tissues. Furthermore, the pyridine ring could act as a scaffold for additional functional groups, enabling further chemical modifications to optimize biological activity.

Recent advancements in computational chemistry have also provided insights into predicting molecular interactions. Using tools like molecular docking and dynamics simulations, researchers can model how this compound might bind to target proteins. Such studies are crucial for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid represents a sophisticated molecule with diverse functional groups and chiral centers that position it as a valuable tool in chemical research and development. Its unique structure offers opportunities for exploring novel therapeutic strategies while adhering to contemporary standards of synthetic efficiency and biological relevance.